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Compound of Interest

Compound Name: Cyclosporin C

Cat. No.: B1669523 Get Quote

Abstract: Cyclosporin C (CsC) is a cyclic undecapeptide and a structural analogue of the well-

characterized immunosuppressant, Cyclosporin A (CsA). Early research into CsC, a natural

product of the fungus Acremonium luzulae, revealed a profile of significant, albeit nuanced,

biological activities.[1] This technical guide provides an in-depth review of the foundational

studies that characterized the dual immunosuppressive and antifungal properties of

Cyclosporin C. It details the core mechanism of action via calcineurin inhibition, presents

comparative quantitative data on its potency, and outlines the key experimental protocols used

in its initial evaluation. This document is intended for researchers, scientists, and professionals

in drug development interested in the early-stage characterization of cyclosporin analogues.

Immunosuppressive Activity
The hallmark of the cyclosporin family is the potent modulation of the immune system. Early

investigations rapidly established that Cyclosporin C shared the immunosuppressive

characteristics of Cyclosporin A, primarily by targeting T-lymphocyte activation.

Mechanism of Action: The Calcineurin Inhibition
Pathway
The immunosuppressive effects of Cyclosporin C are mediated through the inhibition of

calcineurin, a crucial calcium and calmodulin-dependent serine/threonine protein phosphatase.

[2] When a T-cell is activated, intracellular calcium levels rise, leading to the activation of

calcineurin. Calcineurin then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT),
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enabling its translocation into the nucleus, where it initiates the transcription of key cytokine

genes, most notably Interleukin-2 (IL-2).[3][4]

Cyclosporin C, like CsA, first binds to an intracellular receptor protein, cyclophilin. This drug-

immunophilin complex then binds to calcineurin, sterically hindering its phosphatase activity

and preventing the dephosphorylation of NFAT.[2][5] This blockade halts the IL-2 signaling

cascade, thereby suppressing T-cell proliferation and activation.[3]
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Figure 1: Cyclosporin C Mechanism of Action
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Figure 2: Workflow for Mixed Lymphocyte Reaction (MLR) Assay
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Figure 3: Workflow for Antifungal MIC Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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